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Compound of Interest

Compound Name: RI-962

Cat. No.: B15581823

For Researchers, Scientists, and Drug Development Professionals

Introduction

RI-962 is a potent and selective inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1), a
critical mediator of necroptosis and inflammation.[1][2][3][4] Its ability to modulate these
pathways makes it a valuable tool for research in neurodegenerative diseases, inflammatory
conditions, and other pathologies where RIPK1-mediated cell death plays a role. Proper
handling, dissolution, and storage of RI-962 are paramount to ensure its stability, activity, and
the reproducibility of experimental results. These application notes provide detailed protocols
for the effective use of RI-962 in a laboratory setting.

Physicochemical and Solubility Data

A summary of the key quantitative data for RI-962 is presented in the table below for easy
reference.
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Property Value Source
Molecular Weight 480.57 g/mol [1]
Molecular Formula C28H28NeO2 [1]

CAS Number 2763831-53-2 [11[3]
Appearance Solid Powder [1]
Solubility 10 mM in DMSO [1]

(Cso (RIPK1) 5;\;) nM (ADP-Glo assay), 35.0 (2]

n

Experimental Protocols
l. Preparation of a 10 mM Stock Solution in DMSO

This protocol details the steps for reconstituting lyophilized RI-962 to create a 10 mM stock
solution.

Materials:

e RI-962 solid powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Vortex mixer

Sonicator water bath (optional)

Calibrated pipettes and sterile tips
Procedure:

o Equilibration: Allow the vial of lyophilized RI-962 and the anhydrous DMSO to equilibrate to
room temperature before opening to prevent condensation.
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o Calculation: Determine the required volume of DMSO to add to the vial to achieve a 10 mM
concentration. The formula for this calculation is:

Volume (pL) = (mass of RI-962 in mg / 480.57 g/mol ) * 100,000
» Reconstitution:

o Briefly centrifuge the vial of RI-962 to ensure all the powder is at the bottom.

o Carefully add the calculated volume of anhydrous DMSO to the vial.

o Tightly cap the vial and vortex thoroughly for 1-2 minutes to dissolve the compound.
e Ensuring Complete Dissolution (if necessary):

o If the solid is not fully dissolved after vortexing, sonicate the vial in a water bath for 5-10
minutes.

o Gentle warming to 37°C may also be applied, but it is crucial to verify that this does not
affect the compound's stability.

» Aliquoting and Storage:

o Once the RI-962 is completely dissolved, aliquot the stock solution into smaller, single-use
volumes in sterile polypropylene microcentrifuge tubes. This minimizes freeze-thaw cycles
which can degrade the compound.

o Store the aliquots protected from light.

Il. Storage of RI-962

Proper storage is critical for maintaining the integrity and activity of RI-962.
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Storage ]
Form Duration Notes
Temperature
) Store in a dry, dark
Solid Powder -20°C 12 Months
place.
For shorter-term
4°C 6 Months
storage.
Recommended for
In Solvent (DMSO) -80°C 6 Months
long-term storage.
Suitable for short to
-20°C 6 Months

medium-term.

» Note: Always refer to the manufacturer's specific recommendations for storage conditions.

lll. Preparation of Working Solutions for In Vitro Assays

This protocol describes the preparation of diluted working solutions of RI-962 for use in cell-
based assays. A key consideration is to avoid precipitation of the compound when diluting the
DMSO stock into aqueous media.

Materials:

10 mM RI-962 stock solution in DMSO

Anhydrous, high-purity DMSO

Appropriate aqueous buffer or cell culture medium

Sterile microcentrifuge tubes or 96-well plates
Procedure:

o Serial Dilutions in DMSO: It is highly recommended to perform initial serial dilutions of the 10
mM stock solution in DMSO to create a range of higher concentration intermediates. Do not
directly dilute the stock solution into the aqueous buffer.
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 Final Dilution into Aqueous Medium:

o Add a small volume of the intermediate DMSO dilution to the final aqueous buffer or cell
culture medium to achieve the desired final assay concentration.

o The final concentration of DMSO in the assay should be kept as low as possible, ideally
below 0.5%, and a consistent concentration should be used across all experimental
conditions.

e Control: Always include a vehicle control in your experiments containing the same final
concentration of DMSO as the RI-962 treated samples.

Safety Precautions

While a specific Safety Data Sheet (SDS) for RI-962 is not readily available, standard
laboratory safety practices should be followed when handling this and any other chemical
compound.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
glasses, and gloves.

» Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated
area.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

o First Aid: In case of contact, wash the affected area thoroughly with water. If inhaled, move to
fresh air. If ingested, seek medical attention immediately.

Signaling Pathway and Experimental Workflow
Diagrams
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Simplified Necroptosis Signaling Pathway and RI-962 Inhibition
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Caption: RI-962 inhibits the kinase activity of RIPK1, blocking the formation of the necrosome
and subsequent necroptotic cell death.

Experimental Workflow for Dissolving and Storing RI-962
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Caption: A logical workflow for the preparation and storage of RI-962 solutions for experimental
use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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